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Compound of Interest

Compound Name: Calcium-40

Cat. No.: B076470

Abstract: This technical guide provides a comprehensive analysis of the electron configuration
of the Calcium-40 (4°Ca) atom. It outlines the fundamental principles governing electron
arrangement, presents the specific configuration for 4°Ca, and details a conceptual
experimental workflow for its verification. This document is intended for researchers, scientists,
and professionals in drug development who require a foundational understanding of the atomic
characteristics of biologically and chemically significant elements like calcium.

Core Principles of Atomic Electron Configuration

The distribution of electrons within an atom's orbitals is governed by a set of fundamental
principles that ensure the most stable, lowest-energy state. Understanding these principles is
essential for determining the electron configuration of any element.

» Aufbau Principle: This principle dictates that electrons fill atomic orbitals of the lowest
available energy levels before occupying higher levels. The typical order of orbital filling is
1s, 2s, 2p, 3s, 3p, 4s, 3d, and so on.

o Pauli Exclusion Principle: This principle states that no two electrons in the same atom can
have the identical set of four quantum numbers. As an orbital can hold a maximum of two
electrons, they must have opposite spins (designated as +%2 and -%%).

e Hund's Rule: When filling a subshell with multiple orbitals of the same energy (e.g., the three
p orbitals), electrons will occupy each orbital singly before any orbital is doubly occupied. All
singly occupied orbitals will have electrons with the same spin.
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Electron Configuration of a Calcium-40 (4°Ca) Atom

A neutral Calcium (Ca) atom has an atomic number of 20, meaning it contains 20 protons in its
nucleus and 20 electrons orbiting that nucleus[1][2][3][4]. The isotope designation "Calcium-
40" refers to the mass number (the sum of protons and neutrons), which in this case is 40 (20
protons + 20 neutrons)[5][6][7][8]. The isotopic mass does not alter the number of electrons in a
neutral atom; therefore, the electron configuration is determined by its 20 electrons[5].

Following the Aufbau principle, the 20 electrons of the Calcium-40 atom are arranged as
follows:

The first two electrons fill the 1s orbital: 1s2

The next two electrons fill the 2s orbital: 1s2 2s2

The next six electrons fill the 2p orbitals: 1s2 2s? 2p°®

The following two electrons fill the 3s orbital: 1s2 2s2 2p® 3s2

The next six electrons fill the 3p orbitals: 1s2 2s2 2p® 3s2 3p°

The final two electrons fill the 4s orbital: 1s2 2s2 2p® 3s2 3p® 4s2

The full electron configuration for a neutral Calcium-40 atom is 1s22s22p®3s23p®4s2[9][10]. This
can also be represented in a shorthand noble gas notation as [Ar] 4s2, where [Ar] represents
the stable electron configuration of the noble gas Argon (1s22s22p®3s23p®)[1][4][11].

Data Presentation: Electron Distribution in Calcium-
40

The distribution of the 20 electrons across the various energy levels, subshells, and orbitals for
a ground-state Calcium-40 atom is summarized below.
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Principal

. Electrons per Total Electrons
Energy Level Subshell (1) Orbital(s)

Subshell per Level

(n)
1 S 1s 2 2
2 S 2s 2 8
p 2px, 2pv, 2p2 6
3 S 3s 2 8
p 3px, 3pv, 3p2 6
4 S 4s 2 2

Visualization of Orbital Filling and Experimental
Workflow

Diagrams are provided to visualize the logical hierarchy of orbital filling and a conceptual
experimental workflow.
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Energy
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Aufbau Principle: Orbital Energy Levels for Calcium-40

Click to download full resolution via product page

Caption: Energy level diagram illustrating the filling order of orbitals for a Calcium-40 atom.
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Sample Preparation
(Gaseous Ca-40 Atoms)

tep 1

Irradiation
(High-Energy Photons, e.g., UV or X-ray)

tep 2

Photoelectron Emission
(Electrons ejected from orbitals)

tep 3

Energy Analysis
(Kinetic energy of ejected electrons is measured)

tep 4

Data Interpretation
(Binding Energy = Photon Energy - Kinetic Energy)
I

|
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Step 5

v

Result
(Spectrum with peaks corresponding to each occupied orbital, confirming configuration)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide on the Electronic Structure of the
Calcium-40 Atom]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076470#what-is-the-electron-configuration-of-a-
calcium-40-atom]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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